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CAS Number: 205517-02-8

Abstract
This technical guide provides a comprehensive overview of 3',5'-Dimethylbiphenyl-2-amine

(CAS No. 205517-02-8), a substituted biphenylamine with significant potential as a building

block in medicinal chemistry and materials science. This document details the compound's

chemical and physical properties, provides a validated synthesis protocol via the Buchwald-

Hartwig amination, outlines its spectroscopic characterization, and explores its potential

applications in drug discovery, particularly in the development of kinase inhibitors. This guide is

intended for researchers, scientists, and drug development professionals seeking a thorough

understanding of this versatile chemical entity.

Introduction and Chemical Properties
3',5'-Dimethylbiphenyl-2-amine, also known by its IUPAC name 2,4-dimethyl-6-phenylaniline, is

an aromatic amine belonging to the biphenyl class of compounds. The biphenyl scaffold is a

privileged structure in medicinal chemistry, appearing in numerous biologically active

molecules.[1] The strategic placement of the amino and dimethyl groups on the biphenyl core
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of this particular molecule offers unique steric and electronic properties, making it a valuable

intermediate for the synthesis of complex molecular architectures.

The biphenyl moiety provides a rigid backbone, while the amino group serves as a key

functional handle for further chemical modifications, such as amide bond formation or N-

alkylation. The dimethyl substitution pattern influences the compound's lipophilicity and can

play a crucial role in directing its binding to biological targets.

Table 1: Chemical and Physical Properties of 3',5'-Dimethylbiphenyl-2-amine

Property Value Source

CAS Number 205517-02-8 PubChem[2]

IUPAC Name 2,4-dimethyl-6-phenylaniline PubChem[2]

Molecular Formula C₁₄H₁₅N PubChem[2]

Molecular Weight 197.27 g/mol PubChem[2]

Appearance Brown oil or solid Generic Supplier Data

Melting Point 90-91 °C (literature) Hoffman Fine Chemicals[3]

InChI Key
MWSUWIDMVCZNPR-

UHFFFAOYSA-N
PubChem[2]

Synthesis of 3',5'-Dimethylbiphenyl-2-amine
The most efficient and widely adopted method for the synthesis of substituted biphenylamines

is the Palladium-catalyzed Buchwald-Hartwig amination.[4] This cross-coupling reaction allows

for the formation of a carbon-nitrogen bond between an aryl halide and an amine, offering

broad substrate scope and functional group tolerance.[5]

Synthesis Pathway: Buchwald-Hartwig Amination
The synthesis of 3',5'-Dimethylbiphenyl-2-amine can be achieved by the cross-coupling of 2-

bromo-1,3-dimethylbenzene with aniline, or alternatively, bromobenzene with 2,4-

dimethylaniline. The following protocol details the former approach.
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Caption: Synthesis workflow for 3',5'-Dimethylbiphenyl-2-amine.

Experimental Protocol
This protocol is a representative procedure based on established Buchwald-Hartwig amination

methodologies.[3][6]

Materials:
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2-Bromo-1,3-dimethylbenzene

Aniline

Palladium(II) acetate (Pd(OAc)₂)

X-Phos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

Sodium tert-butoxide (NaOt-Bu)

Anhydrous Toluene

Inert atmosphere (Argon or Nitrogen)

Procedure:

To an oven-dried Schlenk flask, add Pd(OAc)₂ (0.02 mmol, 2 mol%), X-Phos (0.04 mmol, 4

mol%), and NaOt-Bu (1.4 mmol).

Seal the flask with a septum, and evacuate and backfill with an inert gas three times.

Add anhydrous toluene (5 mL) via syringe.

Add 2-bromo-1,3-dimethylbenzene (1.0 mmol) and aniline (1.2 mmol) to the flask via syringe.

Heat the reaction mixture to 100 °C with vigorous stirring.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-

24 hours.

After completion, cool the reaction mixture to room temperature and quench with a saturated

aqueous solution of ammonium chloride.

Extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.
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Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to yield pure 3',5'-Dimethylbiphenyl-2-amine.

Catalytic Cycle
The Buchwald-Hartwig amination proceeds through a well-defined catalytic cycle involving a

palladium(0) active species.
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Caption: Catalytic cycle of the Buchwald-Hartwig amination.
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Spectroscopic Characterization
Accurate structural elucidation is paramount for confirming the identity and purity of the

synthesized compound. The following sections detail the expected spectroscopic data for 3',5'-

Dimethylbiphenyl-2-amine based on the analysis of its functional groups and structural

analogs.[7]

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a

molecule.

Table 2: Predicted ¹H and ¹³C NMR Data for 3',5'-Dimethylbiphenyl-2-amine (in CDCl₃)

Nucleus
Predicted Chemical
Shift (δ, ppm)

Multiplicity Protons/Carbons

¹H NMR 7.20 - 7.50 m 5H (phenyl protons)

6.80 - 7.00 m
2H (dimethylphenyl

protons)

3.50 - 4.50 br s 2H (-NH₂)

~2.30 s 3H (-CH₃)

~2.10 s 3H (-CH₃)

¹³C NMR 140 - 150 s Aromatic C-N

135 - 140 s Aromatic C-C (ipso)

125 - 130 d Aromatic C-H

115 - 125 d Aromatic C-H

~20 q -CH₃

~18 q -CH₃
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Note: These are predicted values and may vary depending on the solvent and experimental

conditions.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Expected FTIR Absorption Bands for 3',5'-Dimethylbiphenyl-2-amine

Wavenumber (cm⁻¹) Vibration Functional Group

3300 - 3500 N-H stretch Primary Amine (-NH₂)

3000 - 3100 C-H stretch Aromatic C-H

2850 - 3000 C-H stretch Methyl (-CH₃)

1600 - 1650 N-H bend Primary Amine (-NH₂)

1450 - 1600 C=C stretch Aromatic Ring

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For 3',5'-Dimethylbiphenyl-2-amine, the molecular ion peak (M⁺) would be

expected at m/z = 197.

Applications in Drug Discovery and Medicinal
Chemistry
The biphenylamine scaffold is a key structural motif in a number of biologically active

compounds, including kinase inhibitors used in cancer therapy.[1][8] While specific biological

data for 3',5'-Dimethylbiphenyl-2-amine is not extensively reported in publicly available

literature, its structure suggests significant potential as a scaffold for the development of novel

therapeutic agents.

Aniline derivatives are fundamental building blocks in the synthesis of a wide range of

pharmaceuticals.[9] The presence of the reactive amino group on the biphenyl core of 3',5'-

Dimethylbiphenyl-2-amine allows for its incorporation into larger molecules through standard
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synthetic transformations. For instance, it can serve as a key intermediate in the synthesis of

inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a validated target in

oncology.[8]

The dimethyl substitution pattern can provide beneficial steric hindrance, potentially leading to

increased selectivity for a particular kinase or improved metabolic stability. Researchers can

utilize this compound as a starting point for the development of compound libraries to screen

for activity against various biological targets.

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling

3',5'-Dimethylbiphenyl-2-amine. While a specific safety data sheet (SDS) for this compound is

not universally available, the following guidelines are based on data for structurally similar

aromatic amines and biphenyls.[3][6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors or dust. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
3',5'-Dimethylbiphenyl-2-amine is a valuable chemical intermediate with significant potential for

application in drug discovery and materials science. Its synthesis via the robust and versatile

Buchwald-Hartwig amination is well-established. The spectroscopic and analytical data

presented in this guide provide a framework for its characterization. Further research into the

biological activities of derivatives of this compound is warranted and could lead to the discovery

of novel therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.beilstein-journals.org/bjoc/articles/14/85
https://www.beilstein-journals.org/bjoc/articles/14/85
https://pdf.benchchem.com/74/A_Comparative_Spectroscopic_Analysis_of_2_3_4_Trimethylaniline_and_Its_Isomers.pdf
https://www.rsc.org/suppdata/c6/dt/c6dt03721f/c6dt03721f1.pdf
https://pdf.benchchem.com/1322/synthesis_of_pharmaceutical_compounds_from_substituted_anilines.pdf
https://www.benchchem.com/product/b15158298/docs#an-in-depth-technical-guide-to-3-5-dimethylbiphenyl-2-amine
https://www.benchchem.com/product/b15158298/docs#an-in-depth-technical-guide-to-3-5-dimethylbiphenyl-2-amine
https://www.benchchem.com/product/b15158298/docs#an-in-depth-technical-guide-to-3-5-dimethylbiphenyl-2-amine
https://www.benchchem.com/product/b15158298/docs#an-in-depth-technical-guide-to-3-5-dimethylbiphenyl-2-amine
https://www.benchchem.com/product/b15158298?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15158298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15158298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

